Cas no 83586-81-6 (7-Cysteaminomitosane)
7-Cysteaminomitosane structure
Product Name:7-Cysteaminomitosane
CAS No:83586-81-6
MF:C17H22N4O5S
MW:394.445382595062
CID:727240
PubChem ID:128547
Update Time:2024-03-01
7-Cysteaminomitosane Chemical and Physical Properties
Names and Identifiers
-
- 7-cysteaminomitosane
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6-[(2-mercaptoethyl)
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6-[(2-mercaptoethyl)amino]-8a-methoxy-5-methyl-,(1aS,8S,8aR,8bS)-
- RR 150
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-6-((2-mercaptoethyl)amino)-8a-methoxy-5-methyl-, (1aR-(1aalpha,8beta,8aalpha,8balpha))-
- {8a-Methoxy-5-methyl-4,7-dioxo-6-[(2-sulfanylethyl)amino]-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl}methyl hydrogen carbonimidate
- (1aS)-5-Methyl-6-(2-mercaptoethylamino)-8beta-(carbamoyloxymethyl)-8aalpha-methoxy-1,1aalpha
- 7-Cysteaminomitosane
-
- Inchi: 1S/C17H22N4O5S/c1-7-11(19-3-4-27)14(23)10-8(6-26-16(18)24)17(25-2)15-9(20-15)5-21(17)12(10)13(7)22/h8-9,15,19-20,27H,3-6H2,1-2H3,(H2,18,24)/t8-,9+,15+,17-/m1/s1
- InChI Key: COKNNHGNZPVVTQ-CJUKMMNNSA-N
- SMILES: SCCNC1=C(C)C(C2=C(C1=O)[C@@H](COC(N)=O)[C@]1([C@@H]3[C@H](CN12)N3)OC)=O
Computed Properties
- Exact Mass: 394.131091
- Monoisotopic Mass: 394.131091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 809
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 134
Experimental Properties
- Density: 1.49
- Boiling Point: 637.2°C at 760 mmHg
- Flash Point: 339.2°C
- Refractive Index: 1.663
7-Cysteaminomitosane Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolequinones Mitomycins, mitosane and mitosene derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Mitomycins, mitosane and mitosene derivatives
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